Cas no 512803-50-8 (1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]-)

• Product Name: 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]-
• CAS No: 512803-50-8
• MF: C₁₆H₁₄ClN₃O
• MW: 299.754862308502
• CID: 4013388
• PubChem ID: 62141533
• Update Time: 2025-05-20

1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]-
• (4-Chloro-phthalazin-1-yl)-(4-methoxy-benzyl)-amine
• AKOS011422000
• 512803-50-8
• 4-chloro-N-[(4-methoxyphenyl)methyl]phthalazin-1-amine

• Inchi： 1S/C16H14ClN3O/c1-21-12-8-6-11(7-9-12)10-18-16-14-5-3-2-4-13(14)15(17)19-20-16/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： VXPMXLRTWKOVDA-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(OC)C=C2)C2=C(C=CC=C2)C(Cl)=NN=1

Computed Properties

• Exact Mass: 299.0825398Da
• Monoisotopic Mass: 299.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]-

1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- (CAS No. 512803-50-8): A Comprehensive Overview

1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- (CAS No. 512803-50-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development and biochemical studies. The presence of multiple functional groups, including a phthalazine core, a chloro substituent, and an N-[(4-methoxyphenyl)methyl] moiety, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The phthalazine core of this compound is a heterocyclic aromatic system that has been widely studied for its pharmacological properties. Phthalazines are known for their potential in modulating various biological pathways, making them valuable scaffolds for drug discovery. The 4-chloro substituent appended to the phthalazine ring introduces a region of electrophilicity that can be exploited for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Additionally, the N-[(4-methoxyphenyl)methyl] group adds another layer of complexity, contributing to the compound's overall reactivity and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The compound 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in treating a range of diseases, including cancer, inflammation, and neurodegenerative disorders. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in these conditions.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in regulating cellular processes, and their dysregulation is often associated with various diseases. The phthalazine moiety is known to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. The presence of the 4-chloro group further enhances this interaction by providing additional binding points within the active site.

Moreover, the N-[(4-methoxyphenyl)methyl] group has been shown to modulate the pharmacokinetic properties of drugs by influencing their solubility and metabolic stability. This feature is particularly important for developing drugs that can achieve optimal bioavailability and prolonged therapeutic effects. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets with high accuracy. These computational studies have provided valuable insights into the structural requirements for enhancing its biological activity.

The synthesis of 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to access this compound in significant quantities for further investigation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

In addition to its potential as a drug candidate, this compound has also been explored as an intermediate in the synthesis of more complex molecules. Its structural versatility allows for modifications at multiple sites, enabling the creation of libraries of derivatives with diverse biological activities. High-throughput screening methods have been employed to rapidly assess the efficacy of these derivatives against various disease models.

The pharmacological profile of 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- is still being elucidated through extensive preclinical studies. Initial findings suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, its ability to modulate kinase activity suggests potential applications in oncology, particularly in targeting cancers driven by aberrant kinase signaling.

As research progresses, it is anticipated that this compound will find applications not only as a therapeutic agent but also as a tool for understanding disease mechanisms at a molecular level. The detailed characterization of its interactions with biological targets will provide valuable insights into drug design principles and help inform the development of next-generation pharmaceuticals.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. The unique structural features of 1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl]- offer opportunities to address these challenges through rational drug design. By leveraging computational tools and synthetic strategies, researchers can optimize its properties to enhance its therapeutic potential.

In conclusion,1-Phthalazinamine, 4-chloro-N-[(4-methoxyphenyl)methyl] (CAS No. 512803-50-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex molecular architecture and diverse functional groups make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.